Cas no 190778-00-8 (Benzenamine,4,4'-(methylene-13C)bis- (9CI))

Benzenamine,4,4'-(methylene-13C)bis- (9CI) structure
190778-00-8 structure
Product Name:Benzenamine,4,4'-(methylene-13C)bis- (9CI)
CAS No:190778-00-8
MF:C13H14N2
MW:199.256317615509
CID:115853
PubChem ID:16213386
Update Time:2025-07-12

Benzenamine,4,4'-(methylene-13C)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4,4'-(methylene-13C)bis- (9CI)
    • 4,4'-METHYLENE-DIANILINE, [METHYLENE-13C]
    • 4-[(4-aminophenyl)methyl]aniline
    • 4,4'-(13C)methanediyldianiline
    • 4 4'-METHYLENE-13C-DIANILINE
    • 4,4''-METHYLENE-DIANILINE, [METHYLENE-13C]
    • 4,4'-METHYLENE-13C-DIANILINE, 99 ATOM % 13C
    • 4,4'-Methylene-13C-dianiline
    • 4,4'-(~13~C)Methylenedianiline
    • 4-[(4-Aminophenyl)(113C)methyl]aniline
    • 190778-00-8
    • DTXSID10583915
    • 4,4-Methylene-13c-dianiline,99 atom % 13c
    • J-012321
    • Inchi: 1S/C13H14N2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9,14-15H2/i9+1
    • InChI Key: YBRVSVVVWCFQMG-QBZHADDCSA-N
    • SMILES: NC1C=CC(=CC=1)[13CH2]C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 199.119053290g/mol
  • Monoisotopic Mass: 199.119053290g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 88-92 °C
  • Flash Point: 230℃
  • Refractive Index: 1.66
  • Solubility: Not determined

Benzenamine,4,4'-(methylene-13C)bis- (9CI) Security Information

Benzenamine,4,4'-(methylene-13C)bis- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
491500-250MG
Benzenamine,4,4'-(methylene-13C)bis- (9CI)
190778-00-8
250mg
¥17401.32 2023-12-05
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